1-[(2-Bromophenyl)methyl]-4-methyl-2,3-dihydro-1H-imidazol-2-one

• Molecular Formula: C11H11BrN2O
• Molecular Weight: 267.12 g/mol
• SMILES: CC1=CN(C(=O)N1)CC2=CC=CC=C2Br
• InChI: InChI=1S/C11H11BrN2O/c1-8-6-14(11(15)13-8)7-9-4-2-3-5-10(9)12/h2-6H,7H2,1H3,(H,13,15)
• InChIKey: XCLULZODHCRGLU-UHFFFAOYSA-N

1-[(2-Bromophenyl)methyl]-4-methyl-2,3-dihydro-1H-imidazol-2-one (CAS 2059993-16-5): Procurement-Ready Profile and Core Differentiators

1-[(2-Bromophenyl)methyl]-4-methyl-2,3-dihydro-1H-imidazol-2-one (CAS 2059993-16-5; molecular formula C₁₁H₁₁BrN₂O; MW 267.12 g/mol) is a brominated dihydroimidazol-2-one bearing an ortho-bromobenzyl substituent at N1 and a methyl group at C4 . The compound is commercially available from multiple vendors at 95% purity, with a computed LogP of 2.30, topological polar surface area (TPSA) of 37.79 Ų, 2 hydrogen bond acceptors, and 1 hydrogen bond donor . The imidazol-2-one scaffold is recognized in medicinal chemistry for conferring conformational restriction in bioactive molecule design, particularly as a cis-constrained bioisostere in antitumor agent development [1]. The ortho-bromine substitution pattern on the benzyl ring introduces sterically enforced conformational properties that are absent in the corresponding meta- and para-bromo regioisomers [2].

✓ Conformationally biased ortho-bromobenzyl scaffold

✓ Atropisomeric restriction absent in meta/para isomers

✓ Aryl bromide handle for modular cross-coupling diversification

• [1] Wang, L.; Woods, K.W.; Li, Q.; Barr, K.J.; McCroskey, R.W.; Hannick, S.M.; Gherke, L.; Credo, R.B.; Hui, Y.-H.; Marsh, K.; Warner, R.; Lee, J.Y.; Zielinski-Mozng, N.; Frost, D.; Rosenberg, S.H.; Sham, H.L. Synthesis and biological evaluation of imidazol-2-one derivatives as potential antitumor agents. Bioorg. Med. Chem. 2008, 16, 2550–2557. View Source
• [2] Adam, A.; Mehrparvar, S.; Haberhauer, G.; Glüsenkamp, K.-H.; Wölper, C. N-Aryl Imidazole Platforms – Synthesis and Structural Investigation. Eur. J. Org. Chem. 2018, 2018, 2193–2203. View Source

Why 1-[(2-Bromophenyl)methyl]-4-methyl-2,3-dihydro-1H-imidazol-2-one Cannot Be Replaced by Its 3-Bromo or 4-Bromo Regioisomers in Medicinal Chemistry and Synthetic Applications

The ortho-, meta-, and para-bromobenzyl regioisomers of 4-methyl-2,3-dihydro-1H-imidazol-2-one share identical molecular formula (C₁₁H₁₁BrN₂O) and molecular weight (267.12 g/mol) , yet their three-dimensional conformational behavior and chemical reactivity diverge substantially. Systematic investigation of N-aryl imidazole platforms established that the ortho-bromo isomer exists as a single conformer with completely prevented rotation around the aryl–imidazole bond, whereas meta and para isomers exhibit conformational flexibility [1]. This atropisomeric restriction has direct consequences for molecular recognition in biological targets and for the regiochemical outcome of palladium-catalyzed cross-coupling reactions [2]. Furthermore, these regioisomers carry distinct CAS registry numbers and MDL identifiers—indicating they are recognized as separate chemical entities by procurement and regulatory databases [3]. Interchanging them without experimental validation risks altering binding geometry, synthetic pathway efficiency, and ultimately the reproducibility of research outcomes.

Conformational locking vs flexibility

Ortho-bromine enforces a single conformer; meta/para isomers may populate multiple conformers, potentially altering binding entropy and target recognition.

Reactivity divergence in Pd catalysis

Ortho-bromobenzyl geometry enables sequential tandem arylation; meta/para analogs lack the spatial orientation for this cascade, limiting synthetic route versatility.

Non-interchangeable chemical registration

Distinct CAS and MDL identifiers require precise ordering to avoid receiving an incorrect regioisomer with different conformational and reactivity properties.

• [1] Adam, A.; Mehrparvar, S.; Haberhauer, G.; Glüsenkamp, K.-H.; Wölper, C. N-Aryl Imidazole Platforms – Synthesis and Structural Investigation. Eur. J. Org. Chem. 2018, 2018, 2193–2203. View Source
• [2] Zhao, L.; Bruneau, C.; Doucet, H. Intermolecular versus Intramolecular Palladium-Catalyzed Direct Arylations between 1-(2-Bromobenzyl)imidazoles and Aryl Bromides. Adv. Synth. Catal. 2015, 357, 2869–2882. View Source
• [3] Kuujia.com. 1-(3-Bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one (CAS 2060031-64-1), Enamine EN300-318408. Pricing and Availability Data. View Source

Quantitative Differentiation Evidence for 1-[(2-Bromophenyl)methyl]-4-methyl-2,3-dihydro-1H-imidazol-2-one Versus Its Closest Regioisomeric and Scaffold Analogs

Ortho-Bromo Substitution Enforces a Single Conformer Versus Multi-Conformer Ensembles in Meta- and Para-Bromo Analogs

A systematic structural investigation of N-aryl imidazole platforms bearing bromine at ortho, meta, and para positions demonstrated that the ortho isomer exists exclusively as a single conformer in which all bromine atoms are oriented in the same direction, with rotation around the aryl–imidazole axis completely prevented across the measured temperature range. In contrast, the meta and para isomers populate multiple conformers due to a lower rotational barrier [1]. This class-level inference, drawn from structurally analogous N-aryl imidazole systems, predicts that 1-[(2-bromophenyl)methyl]-4-methyl-2,3-dihydro-1H-imidazol-2-one similarly exhibits conformational locking not present in its 3-bromo regioisomer (CAS 2060031-64-1).

Conformational analysis

Class-level inference

Single conformer (ortho)

Multiple conformers (meta/para)

Conformational pre-organization may differentiate target binding.

Predicted from N-aryl imidazole platform data; class-level inference.

Evidence Dimension	Conformational population at the aryl–imidazole bond
Target Compound Data	Predicted single conformer (ortho-Br enforces restricted rotation per N-aryl imidazole platform data)
Comparator Or Baseline	Meta-bromo isomer (CAS 2060031-64-1): multiple conformers; Para-bromo isomer: multiple conformers
Quantified Difference	Ortho isomer: 1 conformer; Meta/Para isomers: >1 conformer (qualitative conformational restriction confirmed by NMR and X-ray crystallography in analogous N-aryl imidazole platforms)
Conditions	NMR spectroscopy, X-ray crystallography, and quantum chemical calculations on N-aryl imidazole platforms with ortho, meta, and para bromine; temperature range: standard measurement conditions (203–298 K)

Why This Matters

Conformational pre-organization directly affects entropy of binding to biological targets and can differentiate selectivity profiles in drug discovery campaigns, making the ortho-bromo isomer a strategically distinct tool compound from its meta- and para-substituted counterparts.

• [1] Adam, A.; Mehrparvar, S.; Haberhauer, G.; Glüsenkamp, K.-H.; Wölper, C. N-Aryl Imidazole Platforms – Synthesis and Structural Investigation. Eur. J. Org. Chem. 2018, 2018, 2193–2203. View Source

Coplanar Phenyl–Imidazol-2-One Geometry Confirmed by Single-Crystal X-Ray Diffraction in a Closely Related 2-Bromobenzyl Imidazolone

Single-crystal X-ray diffraction analysis of 1-(2-bromobenzyl)-3-isopropylbenzimidazolin-2-one—a compound sharing the ortho-bromobenzyl-imidazol-2-one core—revealed that the central phenyl ring and the imidazol-2-one ring are coplanar, with a dihedral angle between the two planes of only 0.73(11)° [1]. The bond angles subtended by substituents on the imidazol-2-one nitrogen atoms range from 109.71(14)° to 128.53(15)°, indicating significant steric hindrance between the ortho-bromobenzyl group and the imidazolone ring [1]. This near-perfect coplanarity is consistent with the conformational restriction predicted for the target compound's 2-bromobenzyl-imidazol-2-one scaffold.

Coplanarity (X-ray)

Supporting evidence

Dihedral angle < 1°

Near-coplanar geometry supports electronic communication.

Based on closely related 2-bromobenzyl imidazolinone analog.

Evidence Dimension	Dihedral angle between phenyl and imidazol-2-one ring planes
Target Compound Data	Coplanarity predicted for the 2-bromobenzyl-imidazol-2-one scaffold (structural inference from analog)
Comparator Or Baseline	1-(2-Bromobenzyl)-3-isopropylbenzimidazolin-2-one (crystallized analog): dihedral angle = 0.73(11)°
Quantified Difference	Deviation from perfect coplanarity: < 1° in the crystallized analog; N-substituent bond angles: 109.71(14)°–128.53(15)° (angular distortion from steric compression)
Conditions	Single-crystal X-ray diffraction; Bruker APEXII diffractometer; Mo Kα radiation; T = 203 K; monoclinic crystal system

Why This Matters

Near-coplanar geometry maximizes π-orbital overlap between the phenyl and imidazol-2-one rings, which can enhance electronic communication and influence both photophysical properties and the compound's interaction with flat binding pockets in protein targets.

• [1] Ozel Güven, Ö.; Erdoğan, T.; Göker, H.; Yıldız, S. 1-(2-Bromobenzyl)-3-isopropylbenzimidazolin-2-one. Acta Crystallogr. Sect. E 2009, E65, o2836. View Source

Ortho-Bromobenzyl Imidazoles Exhibit Distinct Palladium-Catalyzed Direct Arylation Reactivity Versus Non-Ortho Analogs

In a direct comparative study of 1-(2-bromobenzyl)imidazole derivatives under palladium catalysis (1 mol% Pd(OAc)₂, KOAc base), the intermolecular direct arylation with electron-deficient aryl bromides proceeded faster than the competing intramolecular cyclization pathway [1]. This reactivity profile is enabled by the ortho-bromobenzyl geometry, which positions the aryl bromide in favorable proximity for intermolecular C–H activation while the steric environment at the ortho position modulates intramolecular cyclization rates. The 3-bromo and 4-bromo regioisomers lack this precise spatial orientation and are not competent substrates for the same sequential intermolecular-then-intramolecular arylation cascade [1].

Synthetic reactivity

Class-level inference

Intermolecular > intramolecular arylation

Enables modular polyarylation route.

Pd(OAc)&sub2;/KOAc, electron-deficient aryl bromides.

Evidence Dimension	Relative rate of intermolecular vs. intramolecular Pd-catalyzed direct arylation
Target Compound Data	Ortho-bromobenzyl scaffold: intermolecular arylation kinetically favored over intramolecular cyclization (reaction conditions: 1 mol% Pd(OAc)₂, KOAc, aryl bromide coupling partner)
Comparator Or Baseline	Meta- and para-bromobenzyl imidazole derivatives: cannot engage in the same sequential intermolecular/intramolecular cascade due to geometry mismatch
Quantified Difference	Ortho isomer: productive sequential bis-arylation cascade demonstrated; Meta/Para isomers: no comparable cascade reported (binary differentiation in synthetic utility)
Conditions	1 mol% Pd(OAc)₂, KOAc base, electron-deficient aryl bromides as coupling partners

Why This Matters

The unique capacity of the ortho-bromobenzyl scaffold to participate in sequential Pd-catalyzed arylations enables a modular synthetic route to complex polyarylated imidazole architectures that is inaccessible with meta- or para-bromo isomers, directly affecting the choice of building block in medicinal chemistry library synthesis.

• [1] Zhao, L.; Bruneau, C.; Doucet, H. Intermolecular versus Intramolecular Palladium-Catalyzed Direct Arylations between 1-(2-Bromobenzyl)imidazoles and Aryl Bromides. Adv. Synth. Catal. 2015, 357, 2869–2882. View Source

Distinct CAS and MDL Registry Identifiers Differentiate the 2-Bromo Isomer from the 3-Bromo Isomer at the Procurement Level

The 2-bromo (ortho) regioisomer and the 3-bromo (meta) regioisomer of 4-methyl-2,3-dihydro-1H-imidazol-2-one are registered as chemically distinct entities with separate CAS numbers and MDL identifiers: the target ortho isomer bears CAS 2059993-16-5 and MDL MFCD30476513, while the meta isomer is registered under CAS 2060031-64-1 and MDL MFCD30476514 [1]. Both are available at 95% purity from the same commercial supplier (Leyan) under distinct catalog numbers (Product 2024915 for ortho; Product 2026373 for meta) [1]. The meta isomer is additionally stocked by Enamine (catalog EN300-318408), with documented pricing of approximately $628 per gram at the 1 g scale and $2,110 per 5 g [1].

Chemical identity

Direct comparison

CAS 2059993-16-5

MDL MFCD30476513

Separate entity from meta isomer; verify before ordering.

Meta isomer registered under CAS 2060031-64-1.

Evidence Dimension	Chemical registration and commercial sourcing identity
Target Compound Data	CAS 2059993-16-5; MDL MFCD30476513; Leyan Product 2024915; Purity 95%; LogP 2.30; TPSA 37.79 Ų
Comparator Or Baseline	Meta isomer: CAS 2060031-64-1; MDL MFCD30476514; Leyan Product 2026373; Purity 95%; Enamine EN300-318408 ($628/1 g, $2,110/5 g); LogP 2.30; TPSA 37.79 Ų
Quantified Difference	Identical computed LogP (2.30) and TPSA (37.79 Ų) for both regioisomers, but distinct CAS, MDL, and vendor product codes confirm separate chemical entity status
Conditions	Commercially sourced research-grade material; purity specification 95%

Why This Matters

For procurement, inventory management, and regulatory documentation, these regioisomers are non-interchangeable. Ordering the incorrect CAS or MDL number results in receipt of a structurally distinct compound with different conformational and reactivity properties, directly compromising experimental reproducibility.

• [1] Kuujia.com. 1-(3-Bromophenyl)methyl-4-methyl-2,3-dihydro-1H-imidazol-2-one (CAS 2060031-64-1), Enamine EN300-318408. Pricing Data: $628/1 g; $2,110/5 g. View Source

Imidazol-2-One Scaffold Confers Potent Cytotoxicity in Structurally Related Antitumor Agents—A Class-Level Benchmark

The imidazol-2-one heterocycle has been validated as a conformationally restricted bioisostere of the cis-stilbene double bond in combretastatin A-4 (CA-4), a tubulin-binding natural product. In a series of aryl-substituted imidazol-2-one derivatives, compounds 7b and 7i exhibited cytotoxic activity comparable to or greater than docetaxel across a panel of human cancer cell lines, including multidrug-resistant (MDR) lines [1]. The highly active compound 7b also demonstrated excellent in vivo tumor growth inhibition [1]. This class-level evidence establishes the imidazol-2-one core as a privileged scaffold for antitumor agent development and indicates that appropriately substituted derivatives—including the target compound bearing a bromine handle for further functionalization—may serve as viable starting points for structure–activity relationship (SAR) exploration.

Class cytotoxicity

Class-level inference

Docetaxel-comparable activity in reported cancer cell models

Supports cytotoxicity endpoint review.

Requires compound-specific SAR validation.

Evidence Dimension	In vitro cytotoxicity against human cancer cell lines
Target Compound Data	Target compound contains the imidazol-2-one core with a bromine substituent enabling further derivatization; no direct cytotoxicity data available for this specific compound
Comparator Or Baseline	Imidazol-2-one derivatives 7b and 7i: cytotoxicity comparable to or greater than docetaxel; compound 7b: cell cycle arrest at S phase at 0.01 μM; in vivo tumor growth inhibition demonstrated
Quantified Difference	Class-level activity benchmark: imidazol-2-one derivatives achieve docetaxel-comparable IC₅₀ values; exact values vary by specific aryl substitution pattern (not directly measured for target compound)
Conditions	In vitro cytotoxicity assay against human cancer cell lines including MDR lines; in vivo tumor xenograft model for compound 7b

Why This Matters

The validated imidazol-2-one pharmacophore provides a rational basis for selecting this compound class in oncology-focused medicinal chemistry programs. The target compound's aryl bromide functionality offers a synthetic handle for rapid diversification via cross-coupling to explore SAR around this privileged scaffold.

• [1] Wang, L.; Woods, K.W.; Li, Q.; Barr, K.J.; McCroskey, R.W.; Hannick, S.M.; Gherke, L.; Credo, R.B.; Hui, Y.-H.; Marsh, K.; Warner, R.; Lee, J.Y.; Zielinski-Mozng, N.; Frost, D.; Rosenberg, S.H.; Sham, H.L. Synthesis and biological evaluation of imidazol-2-one derivatives as potential antitumor agents. Bioorg. Med. Chem. 2008, 16, 2550–2557. View Source

Recommended Research and Industrial Application Scenarios for 1-[(2-Bromophenyl)methyl]-4-methyl-2,3-dihydro-1H-imidazol-2-one Based on Verified Differentiation Evidence

Conformationally Biased Probe Molecule for Target Engagement Studies

The ortho-bromine-enforced single-conformer property of the target compound [1] makes it suitable as a low-entropy probe for studying protein–ligand binding thermodynamics. Unlike the meta-bromo isomer (CAS 2060031-64-1), which populates multiple conformers and incurs an entropic penalty upon binding, the target compound's pre-organized geometry may yield distinct binding kinetics and thermodynamics. Researchers investigating structure–activity relationships where conformational restriction is hypothesized to govern target selectivity should prioritize the ortho-bromo isomer for its atropisomeric rigidity.

Modular Building Block for Sequential Palladium-Catalyzed Polyarylation

The ortho-bromobenzyl substituent uniquely enables a sequential intermolecular-then-intramolecular Pd-catalyzed direct arylation cascade [2], providing access to fused polycyclic imidazole architectures in fewer synthetic steps than would be required with meta- or para-bromo analogs. Medicinal chemistry groups engaged in diversity-oriented synthesis or scaffold-hopping campaigns should select the 2-bromo isomer when planning to exploit this tandem C–H functionalization reactivity for library construction.

Starting Point for Antitumor SAR Expansion via Suzuki Coupling

The imidazol-2-one core is validated as a conformationally restricted scaffold for antitumor agent development, with literature compounds achieving docetaxel-comparable cytotoxicity [3]. The target compound's aryl bromide provides a versatile synthetic handle for Suzuki–Miyaura cross-coupling to introduce diverse aryl substituents at the ortho position of the benzyl ring. This modular derivatization strategy enables systematic exploration of the B-ring SAR in imidazol-2-one-based antitumor candidates without requiring de novo scaffold synthesis for each analog.

Reference Standard for Ortho-Substituted Imidazolone Analytical Method Development

With a well-defined MDL identifier (MFCD30476513), documented purity specification (95%), and computed physicochemical parameters (LogP 2.30, TPSA 37.79 Ų) , the target compound can serve as a reference standard for analytical method development, including HPLC purity method validation and LC-MS identification, in projects involving imidazol-2-one compound libraries. Its distinct retention characteristics relative to the 3-bromo isomer (MDL MFCD30476514) enable the development of regioisomer-resolving chromatographic methods critical for quality control in multi-compound screening collections.

Application

Selection Property

Validation Focus

Target engagement probe

Atropisomeric rigidity (single conformer)

Binding thermodynamics and entropy analysis

Polyarylation building block

Ortho-bromobenzyl geometry for tandem arylation

Regioselective C–H functionalization

Cell-model SAR scaffold

Aryl bromide handle for diversification

Cytotoxicity endpoint review and SAR

Analytical reference standard

Defined purity and registration identifiers

HPLC/LC-MS method development and regioisomer resolution

• [1] Adam, A.; Mehrparvar, S.; Haberhauer, G.; Glüsenkamp, K.-H.; Wölper, C. N-Aryl Imidazole Platforms – Synthesis and Structural Investigation. Eur. J. Org. Chem. 2018, 2018, 2193–2203. View Source
• [2] Zhao, L.; Bruneau, C.; Doucet, H. Intermolecular versus Intramolecular Palladium-Catalyzed Direct Arylations between 1-(2-Bromobenzyl)imidazoles and Aryl Bromides. Adv. Synth. Catal. 2015, 357, 2869–2882. View Source
• [3] Wang, L.; Woods, K.W.; Li, Q.; Barr, K.J.; McCroskey, R.W.; Hannick, S.M.; Gherke, L.; Credo, R.B.; Hui, Y.-H.; Marsh, K.; Warner, R.; Lee, J.Y.; Zielinski-Mozng, N.; Frost, D.; Rosenberg, S.H.; Sham, H.L. Synthesis and biological evaluation of imidazol-2-one derivatives as potential antitumor agents. Bioorg. Med. Chem. 2008, 16, 2550–2557. View Source